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For Researchers, Scientists, and Drug Development Professionals

Introduction

Anhydrous sodium monoxide (Naz0) is a white, granular solid that is a highly reactive and
corrosive inorganic compound. It is a strong base and reacts violently with water to form
sodium hydroxide. Due to its reactivity with air and moisture, stringent handling and storage
protocols are imperative to ensure the safety of laboratory personnel and maintain the integrity
of the material. These application notes provide detailed procedures for the safe handling,
storage, and disposal of anhydrous sodium monoxide, along with its key physical and
chemical properties.

Quantitative Data

A comprehensive summary of the physical and chemical properties of anhydrous sodium
monoxide is presented in the tables below. This data is essential for understanding its
behavior and for designing safe experimental procedures.

Table 1: Physical and Chemical Properties of Anhydrous Sodium Monoxide

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b227187?utm_src=pdf-interest
https://www.benchchem.com/product/b227187?utm_src=pdf-body
https://www.benchchem.com/product/b227187?utm_src=pdf-body
https://www.benchchem.com/product/b227187?utm_src=pdf-body
https://www.benchchem.com/product/b227187?utm_src=pdf-body
https://www.benchchem.com/product/b227187?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b227187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value Reference
Chemical Formula Naz0 [1112]

Molar Mass 61.98 g/mol [1]
Appearance White granular material/solid [31[4]
Density 2.27 g/mL at 25 °C [1112]
Melting Point >400 °C [1]

Boiling Point Sublimes at 1274 °C [1]

o Reacts violently to form
Solubility in Water _ _ [3][5]
sodium hydroxide

Vapor Pressure OPaat20°C [2]

Table 2: Thermochemical Data for Anhydrous Sodium Monoxide

Property Value Reference

Standard Enthalpy of

) -416 kJ/mol [5]
Formation (AfH®)
Standard Molar Entropy (S°) 73 J/(mol-K) [5]
Heat Capacity (C) 72.95 J/(mol-K) [5]

Safety and Hazards

Anhydrous sodium monoxide is a hazardous substance that requires careful handling. The
primary hazards are its corrosivity and high reactivity, particularly with water.

Hazard Identification:
o Corrosive: Causes severe skin burns and eye damage.[3][6]

o Water-Reactive: Reacts violently with water, generating significant heat and forming
corrosive sodium hydroxide.[3][4] This reaction can cause spattering of the hot, caustic
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solution.[4]

 Inhalation Hazard: Inhalation of dust can cause corrosive injuries to the respiratory tract.[3]

e Not Combustible: The substance itself does not burn but may decompose upon heating to
produce corrosive and/or toxic fumes.[3][4]

Incompatible Materials:

Water and Moisture: Reacts violently.[3][4]

Acids: Reacts vigorously.[1]

Nitric Oxide: Reacts vigorously above 100 °C.[3][4]

Halogenated Alkanes: Should be stored away from substances like carbon tetrachloride.[2]

[7]

Experimental Protocols

Adherence to strict experimental protocols is crucial when working with anhydrous sodium
monoxide. All manipulations should be performed in a controlled environment by trained
personnel.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling anhydrous sodium monoxide.

o Eye Protection: ANSI Z87.1-compliant chemical safety goggles and a face shield are
mandatory.[2][7]

o Skin and Body Protection: A flame-resistant laboratory coat, long pants, and closed-toe
shoes are required.[2][8]

» Hand Protection: Chemical-resistant gloves, such as nitrile gloves (double-gloving is
recommended), must be worn.[2]

Handling and Transfer
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Due to its air- and moisture-sensitivity, anhydrous sodium monoxide must be handled under
an inert atmosphere.

Protocol for Handling in a Glovebox:

o Preparation: Ensure the glovebox is purged with an inert gas (e.g., argon or nitrogen) and
that the oxygen and moisture levels are below 1 ppm.

o Material Transfer: Introduce the sealed container of anhydrous sodium monoxide, along
with all necessary tools (spatulas, weighing boats, pre-dried glassware), into the glovebox
antechamber.

 Inert Atmosphere Equilibration: Cycle the antechamber with the inert gas at least three times
before transferring the items into the main glovebox chamber.

e Manipulation: Once inside the glovebox, carefully open the container. Use a clean, dry
spatula to weigh and transfer the desired amount of sodium monoxide into a pre-dried and
tared reaction vessel.

o Sealing: Securely seal the reaction vessel and the original container before removing them
from the glovebox via the antechamber.

Protocol for Handling using a Schlenk Line:

o Glassware Preparation: All glassware must be oven-dried overnight at >125 °C and cooled
under a stream of dry inert gas.[1]

 Inert Atmosphere: Assemble the glassware on the Schlenk line and perform at least three
evacuate-refill cycles with a high-purity inert gas.

e Solid Addition: For adding the solid to a reaction, it is best to weigh it in a glovebox into a
solid addition tube. The tube is then attached to the reaction flask under a positive pressure
of inert gas.

o Transfer: The solid can then be added to the reaction vessel by rotating or gently tapping the
addition tube.
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Storage

Proper storage of anhydrous sodium monoxide is critical to maintain its stability and prevent
hazardous reactions.

o Container: Store in a tightly sealed, original container.
e Atmosphere: Store under a dry, inert atmosphere (e.g., argon or nitrogen).[1]
e Location: Keep in a cool, dry, and well-ventilated area.[2][7]

e Segregation: Store away from incompatible materials, especially water, acids, and
halogenated compounds.[2][7]

 Inventory: Keep the amount of stored sodium monoxide to a minimum.[2][7]

Disposal

Waste anhydrous sodium monoxide is considered hazardous and must be disposed of
following institutional and regulatory guidelines.

Protocol for Deactivation and Disposal of Small Quantities:

Inert Conditions: All deactivation procedures must be performed in a fume hood under an
inert atmosphere.

e Suspension: Suspend the waste sodium monoxide in a non-reactive, high-boiling point
hydrocarbon solvent (e.g., mineral oil or toluene).

» Slow Addition of Alcohol: While stirring vigorously, slowly add a less reactive alcohol, such as
isopropanol or tert-butanol, dropwise to the suspension. This reaction will generate hydrogen
gas and should be done with extreme caution.

o Neutralization: Once the reaction has ceased, very slowly and cautiously add a more
reactive alcohol, like ethanol, followed by a dropwise addition of water to ensure all the
reactive material is quenched.
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» Waste Collection: The resulting solution should be neutralized with a suitable acid (e.g.,
dilute hydrochloric acid) and collected in a properly labeled hazardous waste container for
disposal by environmental health and safety personnel.

Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
20 minutes and seek immediate medical attention.[3] Remove contaminated clothing while
flushing.

Eye Contact: Immediately flush eyes with running water for at least 20 minutes, holding the
eyelids open.[3] Seek immediate medical attention.

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen.[3] Seek
immediate medical attention.

Ingestion: Rinse the mouth with water. Do not induce vomiting.[6] Seek immediate medical
attention.

Spill: In case of a small spill in a controlled area (fume hood), cover the spill with a dry, inert
absorbent material such as sand or soda ash. Do not use combustible materials. For larger
spills, evacuate the area and contact emergency services.

Fire: Use a Class D fire extinguisher (for combustible metals), dry sand, or soda ash. Do not
use water, carbon dioxide, or halogenated extinguishing agents.

Visualizations

The following diagrams illustrate the logical workflows for the safe handling and storage of
anhydrous sodium monoxide.
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Safe Handling Workflow for Anhydrous Sodium Monoxide
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:
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Post-Handling
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Click to download full resolution via product page

Caption: Workflow for handling anhydrous sodium monoxide.
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Storage Protocol for Anhydrous Sodium Monoxide
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Caption: Protocol for storing anhydrous sodium monoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Anhydrous Sodium
Monoxide (Naz0)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b227187#handling-and-storage-protocols-for-
anhydrous-sodium-monoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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